Cas no 917750-28-8 (<br>4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]tri azole-3-thiol)

• Product Name: <br>4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]tri azole-3-thiol
• CAS No: 917750-28-8
• MF: C₂₀H₂₂N₄O₂S₂
• MW: 414.544281482697
• CID: 3082515
• PubChem ID: 18524268
• Update Time: 2025-06-19

<br>4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]tri azole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]tri azole-3-thiol
• 4-(2,3-Dimethylphenyl)-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
• 4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• AKOS000678886
• 917750-28-8

• MDL： MFCD08898903
• Inchi： 1S/C20H22N4O2S2/c1-14-6-5-7-18(15(14)2)24-19(21-22-20(24)27)16-8-10-17(11-9-16)28(25,26)23-12-3-4-13-23/h5-11H,3-4,12-13H2,1-2H3,(H,22,27)
• InChI Key： FIHPRMZRMSBUPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NNC(N2C2C=CC=C(C)C=2C)=S)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 414.11841830Da
• Monoisotopic Mass: 414.11841830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]tri azole-3-thiol

Introduction to 4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS No. 917750-28-8)

4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol, identified by its CAS number 917750-28-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a triazole core appended with distinct aryl and sulfonyl functional groups, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a triazole ring fused with a phenyl group substituted at the 2 and 3 positions with methyl groups. Additionally, the 5-position of the triazole ring is linked to a phenyl group carrying a pyrrolidine-1-sulfonyl moiety. This unique arrangement of functional groups imparts unique chemical and biological properties that make it an intriguing subject for research.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. The triazole core is known for its stability and ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The presence of the 2,3-dimethylphenyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability—key factors in drug design.

The pyrrolidine-1-sulfonyl substituent at the para position of the phenyl ring introduces a polar sulfonyl group, which can modulate binding interactions with biological targets. Sulfonyl groups are frequently found in bioactive molecules due to their ability to engage in hydrogen bonding and salt bridge interactions, which are crucial for enzyme inhibition and receptor binding. This feature makes 4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol a potential candidate for developing inhibitors targeting enzymes or receptors involved in various diseases.

Current research in pharmaceutical chemistry emphasizes the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural features of this compound suggest that it may exhibit such properties. The combination of the triazole ring, dimethylphenyl, and pyrrolidine-sulfonyl groups could allow it to interact with both protein and nucleic acid targets, providing a basis for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Triazole derivatives have shown promise in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of the pyrrolidine-sulfonyl moiety may enhance its ability to interact with serotonin receptors (e.g., 5-HT1A), which are implicated in conditions such as depression, anxiety, and cognitive dysfunction. Furthermore, the lipophilic nature of the 2,3-dimethylphenyl group could facilitate blood-brain barrier penetration, making it an attractive candidate for central nervous system (CNS) therapies.

Another area where this compound shows promise is in anti-inflammatory applications. Inflammatory processes are mediated by various enzymes and signaling pathways, many of which can be targeted by small-molecule inhibitors. The sulfonyl group in the pyrrolidine-sulfonyl moiety could serve as a scaffold for inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which play critical roles in inflammation. Additionally, the triazole ring may interact with other inflammatory mediators or signaling proteins, providing multiple avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring via azide-alkyne cycloaddition or condensation reactions with appropriate precursors. Subsequent functionalization at the 5-position involves introducing the phenyl-pyrrolidine-sulfonyl moiety through nucleophilic aromatic substitution or other coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization.

In terms of pharmacokinetic properties, preliminary studies suggest that this compound exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation development. The lipophilicity imparted by the 2,3-dimethylphenyl group may enhance oral bioavailability, while the polar sulfonyl group could improve water solubility. These properties make it an attractive candidate for further pharmacokinetic optimization through structure-activity relationship (SAR) studies.

Evaluation of potential side effects is also crucial before advancing this compound into clinical trials. Given its structural complexity and multiple interacting sites, computational modeling techniques such as molecular docking can be employed to predict binding interactions with off-target proteins or receptors. This approach helps identify potential liabilities early in the development process.

The role of computational chemistry has become increasingly important in modern drug discovery due to its ability to accelerate lead optimization efforts. By leveraging high-performance computing resources and advanced algorithms, researchers can predict biological activity profiles with high accuracy before conducting expensive experimental assays. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

Future directions for research on this compound include exploring its mechanism of action through both computational and experimental approaches. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and help guide further modifications for improved efficacy or reduced toxicity.

In conclusion,4-(2,3-Dimethyl-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS No. 917750-28-8) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential applications across multiple therapeutic areas including neurology,anti-inflammatory diseases, and beyond. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists,biologists, pharmacologists,and computer scientistsin advancing pharmaceutical innovation through rational drug design strategies.